Cas no 885953-44-6 (Tert-butyl N-(5-methyl-1h-imidazol-2-yl)carbamate)

Tert-butyl N-(5-methyl-1h-imidazol-2-yl)carbamate structure
885953-44-6 structure
Product Name:Tert-butyl N-(5-methyl-1h-imidazol-2-yl)carbamate
CAS No:885953-44-6
MF:C9H15N3O2
MW:197.234301805496
CID:1925994
PubChem ID:1519340
Update Time:2025-04-21

Tert-butyl N-(5-methyl-1h-imidazol-2-yl)carbamate Chemical and Physical Properties

Names and Identifiers

    • Tert-butyl N-(5-methyl-1h-imidazol-2-yl)carbamate
    • (4-METHYL-1H-IMIDAZOL-2-YL)-CARBAMIC ACID TERT-BUTYL ESTER
    • AC1LU2ZX
    • CTK7G9069
    • AG-A-05204
    • 885953-44-6
    • DTXSID70364005
    • AKOS006294828
    • DB-309998
    • tert-Butyl (4-methyl-1H-imidazol-2-yl)carbamate
    • TERT-BUTYL N-(4-METHYL-1H-IMIDAZOL-2-YL)CARBAMATE
    • Inchi: 1S/C9H15N3O2/c1-6-5-10-7(11-6)12-8(13)14-9(2,3)4/h5H,1-4H3,(H2,10,11,12,13)
    • InChI Key: MSEQJVJURJQTJN-UHFFFAOYSA-N
    • SMILES: O(C(NC1=NC=C(C)N1)=O)C(C)(C)C

Computed Properties

  • Exact Mass: 197.116426730Da
  • Monoisotopic Mass: 197.116426730Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 3
  • Complexity: 213
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.4
  • Topological Polar Surface Area: 67Ų
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